Cas no 1142927-01-2 (1-Methyl-1H-1,2,3-triazole-4-carbonitrile)

1-Methyl-1H-1,2,3-triazole-4-carbonitrile is a heterocyclic organic compound featuring a triazole core substituted with a nitrile group at the 4-position and a methyl group at the 1-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing more complex molecules. The nitrile functionality offers reactivity for further derivatization, while the triazole ring enhances stability and bioavailability. Its well-defined chemical properties make it suitable for use in click chemistry, ligand synthesis, and as a building block in medicinal chemistry. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in diverse synthetic pathways.

1-Methyl-1H-1,2,3-triazole-4-carbonitrile structure

1142927-01-2 structure

Product Name:1-Methyl-1H-1,2,3-triazole-4-carbonitrile

CAS No:1142927-01-2

MF:C₄H₄N₄

MW:108.101359367371

MDL:MFCD29047354

CID:4572582

PubChem ID:20679542

Update Time:2025-10-29

1-Methyl-1H-1,2,3-triazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-1H-1,2,3-triazole-4-carbonitrile
- 1-Methyl-1H-[1,2,3]triazole-4-carbonitrile
- 1-methyltriazole-4-carbonitrile
- SB30832
- Z2255082044
- MDL： MFCD29047354
- Inchi： 1S/C4H4N4/c1-8-3-4(2-5)6-7-8/h3H,1H3
- InChI Key： CTUSCHMWIYXOOL-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C#N)N=N1

Computed Properties

Exact Mass: 108.043596145g/mol
Monoisotopic Mass: 108.043596145g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 54.5

1-Methyl-1H-1,2,3-triazole-4-carbonitrile Pricemore >>

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TRC	M322340-10mg	1-Methyl-1H-1,2,3-triazole-4-carbonitrile	1142927-01-2		10mg	$ 70.00	2022-06-04
TRC	M322340-50mg	1-Methyl-1H-1,2,3-triazole-4-carbonitrile	1142927-01-2		50mg	$ 250.00	2022-06-04
TRC	M322340-100mg	1-Methyl-1H-1,2,3-triazole-4-carbonitrile	1142927-01-2		100mg	$ 365.00	2022-06-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0150-1g	1-Methyl-1H-[1,2,3]triazole-4-carbonitrile	1142927-01-2	96%	1g	¥8726.45	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0150-5g	1-Methyl-1H-[1,2,3]triazole-4-carbonitrile	1142927-01-2	96%	5g	¥34958.27	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0150-500mg	1-Methyl-1H-[1,2,3]triazole-4-carbonitrile	1142927-01-2	96%	500mg	¥6103.27	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0150-100mg	1-Methyl-1H-[1,2,3]triazole-4-carbonitrile	1142927-01-2	96%	100mg	¥0.0	2025-01-20
Chemenu	CM486427-1g	1-Methyl-1H-1,2,3-triazole-4-carbonitrile	1142927-01-2	95%	1g	$567	2023-01-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0150-1g	1-Methyl-1H-[1,2,3]triazole-4-carbonitrile	1142927-01-2	96%	1g	8463.46CNY	2021-07-19
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